Cas no 105985-29-3 (1-prop-2-enoxy-4-[2-(4-prop-2-enoxyphenyl)ethyl]benzene)

• Product Name: 1-prop-2-enoxy-4-[2-(4-prop-2-enoxyphenyl)ethyl]benzene
• CAS No: 105985-29-3
• MF: C₂₀H₂₂O₂
• MW: 294.387485980988
• CID: 1173098
• PubChem ID: 71333989
• Update Time: 2025-04-20

1-prop-2-enoxy-4-[2-(4-prop-2-enoxyphenyl)ethyl]benzene Chemical and Physical Properties

Names and Identifiers

• 1-prop-2-enoxy-4-[2-(4-prop-2-enoxyphenyl)ethyl]benzene
• 1,1'-(Ethane-1,2-diyl)bis{4-[(prop-2-en-1-yl)oxy]benzene}
• DTXSID90762165
• 105985-29-3

• Inchi： 1S/C20H22O2/c1-3-15-21-19-11-7-17(8-12-19)5-6-18-9-13-20(14-10-18)22-16-4-2/h3-4,7-14H,1-2,5-6,15-16H2
• InChI Key： CBBAMBQOXQDJNF-UHFFFAOYSA-N
• SMILES： O(CC=C)C1C=CC(=CC=1)CCC1C=CC(=CC=1)OCC=C

Computed Properties

• Exact Mass: 294.16206
• Monoisotopic Mass: 294.161979940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 9
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46